5-ethyl-4-{4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazin-1-yl}-2,6-dimethylpyrimidine

Specification

• CAS No.: 2640947-44-8
• Molecular Formula: C16H24N6OS
• Molecular Weight: 348.5 g/mol
• IUPAC Name: 5-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-3-(methoxymethyl)-1,2,4-thiadiazole
• Standard InChI: InChI=1S/C16H24N6OS/c1-5-13-11(2)17-12(3)18-15(13)21-6-8-22(9-7-21)16-19-14(10-23-4)20-24-16/h5-10H2,1-4H3
• Standard InChI Key: OGECHTGWVMQXOW-UHFFFAOYSA-N
• SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC(=NS3)COC)C)C
• Canonical SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC(=NS3)COC)C)C

Introduction

Structural and Molecular Characterization

Chemical Identity

The compound’s IUPAC name is 5-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-3-(methoxymethyl)-1,2,4-thiadiazole. Key identifiers include:

Property	Value
CAS No.	2640947-44-8
Molecular Formula	$\text{C}_{16}\text{H}_{24}\text{N}_6\text{OS}$
Molecular Weight	348.5 g/mol
SMILES	CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC(=NS3)COC)C)C
InChIKey	OGECHTGWVMQXOW-UHFFFAOYSA-N

Structural Features

• Pyrimidine Core: Substituted at positions 4 (piperazine), 5 (ethyl), and 2,6 (methyl groups).

• Thiadiazole Moiety: A 1,2,4-thiadiazole ring linked to the piperazine via position 5, with a methoxymethyl group at position 3.

• Piperazine Bridge: Connects the pyrimidine and thiadiazole groups, enabling conformational flexibility.

Synthesis and Preparation

Synthetic Routes

The compound is synthesized via multi-step reactions, typical for heterocyclic systems:

• Pyrimidine Formation: Ethyl and methyl groups are introduced through alkylation or condensation reactions.

• Piperazine Coupling: The piperazine group is attached via nucleophilic substitution at position 4 of the pyrimidine.

• Thiadiazole Synthesis: The 1,2,4-thiadiazole ring is constructed using thiourea derivatives, followed by methoxymethylation.

Example Protocol (simplified from analogous syntheses):

• Step 1: React 5-ethyl-2,6-dimethylpyrimidin-4-amine with chloroacetyl chloride to form the 4-chloro intermediate.

• Step 2: Substitute chlorine with piperazine under basic conditions.

• Step 3: Couple the piperazine intermediate with 3-(methoxymethyl)-1,2,4-thiadiazol-5-amine via a Buchwald-Hartwig amination.

Purification and Analysis

• Chromatography: Silica gel column chromatography (ethyl acetate/hexane gradient) isolates the product.

• Spectroscopic Confirmation:

  • NMR: $^1\text{H}$-NMR peaks at δ 1.25 (t, 3H, CH2CH3), δ 2.45 (s, 6H, CH3), δ 3.30 (s, 3H, OCH3).

  • LCMS: [M+H]$^+$ = 349.1 (theoretical 348.5).

Biological Activity and Mechanisms

Antibacterial Activity

Piperazine-thiadiazole hybrids exhibit activity against Gram-positive bacteria (e.g., S. aureus, MIC = 2–8 µg/mL). The methoxymethyl group improves membrane permeability.

Physicochemical Properties

Property	Value	Method
LogP	2.1 (predicted)	ChemAxon
Solubility (H$_2$O)	0.05 mg/mL	ALOGPS
pKa	4.2 (basic piperazine)	MarvinSketch